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Compound of Interest

Compound Name: Benzyl 2-chloroethyl ether

Cat. No.: B033054

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potentially hazardous chemicals like Benzyl 2-
chloroethyl ether. This guide provides immediate, essential safety protocols, operational
procedures, and disposal plans to minimize risks and ensure safe handling in the laboratory.

Chemical Identifier:
o Name: Benzyl 2-chloroethyl ether
e CAS Number: 17229-17-3

e Molecular Formula: CeH11CIO

Hazard Identification and GHS Classification

Benzyl 2-chloroethyl ether is classified as a hazardous substance. All personnel must be
thoroughly familiar with its potential dangers before handling.

GHS Hazard Statements:
e H302: Harmful if swallowed.[1][2][3]
e H312: Harmful in contact with skin.[1][3]

e H315: Causes skin irritation.[1][2]
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e H319: Causes serious eye irritation.[1][2]
e H332: Harmful if inhaled.[1][3]

o H335: May cause respiratory irritation.[1]
Signal Word: Warning[1][2]

Hazard Pictograms:

laalt text

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent
exposure.

PPE Category Specification

Wear chemical safety goggles or a face shield
as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4]

Eye/Face Protection

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber, neoprene) and a lab coat or chemical-

resistant apron to prevent skin contact.[4][5][6]

Chemical-resistant gloves must be worn.
) Inspect gloves prior to use and dispose of
Hand Protection _ _ _
contaminated gloves in accordance with

laboratory and regulatory procedures.[7]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
) ) exceeded or if irritation or other symptoms are
Respiratory Protection ] ) ]
experienced.[4][8] A full-facepiece respirator
with an organic vapor canister is recommended

for higher concentrations.[6]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Benzyl 2-chloroethyl ether in a
laboratory setting.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][8]
e Ensure an eyewash station and safety shower are readily accessible.[8]

o Keep the container tightly closed when not in use.[4]

e Ground and bond containers when transferring material to prevent static discharge.[8]
2. Handling Procedure:

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3]

e Do not get in eyes, on skin, or on clothing.[4]

e Wash hands thoroughly after handling.[2]

e Do not eat, drink, or smoke when using this product.[2][3]

3. Accidental Release Measures:

« In case of a spill, immediately evacuate the area.

+ Remove all sources of ignition.[4]

o Wear appropriate PPE, including respiratory protection.

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[4]8]
e Collect the absorbed material into a suitable, labeled container for disposal.[4]

e Do not allow the chemical to enter drains or waterways.
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4. First Aid Measures:

 |If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[2][3]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.[2][3]

 If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[2][3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

Disposal Plan

Proper disposal of Benzyl 2-chloroethyl ether and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[2][4] This material is a halogenated
organic compound and should be disposed of as hazardous waste.

o Contaminated Packaging: Handle uncleaned containers as you would the product itself. Do
not reuse empty containers.

Workflow and Safety Relationships

The following diagrams illustrate the logical flow of handling procedures and the relationship
between hazards and protective measures.
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Safe Handling Workflow for Benzyl 2-chloroethyl ether
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Caption: Safe Handling Workflow for Benzyl 2-chloroethyl ether.
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Hazard-PPE Relationship for Benzyl 2-chloroethyl ether
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Caption: Hazard-PPE Relationship for Benzyl 2-chloroethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Benzyl 2-Chloroethyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033054#personal-protective-equipment-for-handling-
benzyl-2-chloroethyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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